Cas no 21807-44-3 (Carbonodithioic acid,O-(1,1-dimethylethyl) ester)
21807-44-3 structure
Product Name:Carbonodithioic acid,O-(1,1-dimethylethyl) ester
CAS No:21807-44-3
MF:C5H10OS2
MW:150.262299060822
CID:286114
PubChem ID:177167
Update Time:2025-04-19
Carbonodithioic acid,O-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonodithioic acid,O-(1,1-dimethylethyl) ester
- 21807-44-3
- DTXSID60944416
- SCHEMBL4742273
- O-tert-butyl hydrogen carbonodithioate
- Carbonodithioic acid, O-(1,1-dimethylethyl) ester
-
- Inchi: 1S/C5H10OS2/c1-5(2,3)6-4(7)8/h1-3H3,(H,7,8)
- InChI Key: CZEUIGJHCVIWLE-UHFFFAOYSA-N
- SMILES: SC(OC(C)(C)C)=S
Computed Properties
- Exact Mass: 188.981
- Monoisotopic Mass: 188.981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 93.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.3A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.1
- Boiling Point: 155.2°C at 760 mmHg
- Flash Point: 47.7°C
- Refractive Index: 1.529
- PSA: 80.12000
- LogP: 2.01620
Carbonodithioic acid,O-(1,1-dimethylethyl) ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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